Cas no 2680810-54-0 (2(1H)-Isoquinolinecarboxylic acid, 8-bromo-3,4-dihydro-6-methoxy-, 1,1-dimethylethyl ester)

• Product Name: 2(1H)-Isoquinolinecarboxylic acid, 8-bromo-3,4-dihydro-6-methoxy-, 1,1-dimethylethyl ester
• CAS No: 2680810-54-0
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6363507
• PubChem ID: 165913316
• Update Time: 2025-05-21

2(1H)-Isoquinolinecarboxylic acid, 8-bromo-3,4-dihydro-6-methoxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylic acid, 8-bromo-3,4-dihydro-6-methoxy-, 1,1-dimethylethyl ester
• tert-Butyl 8-bromo-6-methoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• EN300-7547996
• 2680810-54-0
• tert-butyl 8-bromo-6-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C15H20BrNO3/c1-15(2,3)20-14(18)17-6-5-10-7-11(19-4)8-13(16)12(10)9-17/h7-8H,5-6,9H2,1-4H3
• InChI Key： ROZZFOJCUOHNSS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C=C2Br)CCN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 415.7±45.0 °C(Predicted)
• pka: -1.59±0.20(Predicted)

Additional information on 2(1H)-Isoquinolinecarboxylic acid, 8-bromo-3,4-dihydro-6-methoxy-, 1,1-dimethylethyl ester

Compound CAS No. 2680810-54-0: A Comprehensive Overview

The compound with CAS No. 2680810-54-0, known as 2(1H)-Isoquinolinecarboxylic acid, 8-bromo-3,4-dihydro-6-methoxy-, 1,1-dimethylethyl ester, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the isoquinoline class of heterocyclic compounds, which are well-known for their diverse biological activities and structural versatility. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and applications.

The isoquinoline skeleton forms the core structure of this compound, providing a rigid framework that facilitates various functional group substitutions. The presence of a bromo group at position 8 introduces electronic effects that can influence the molecule's reactivity and pharmacokinetic properties. Additionally, the methoxy group at position 6 contributes to increased lipophilicity, which is crucial for improving bioavailability in drug candidates. The ester moiety derived from 1,1-dimethylethyl (tert-butyl) further modulates the compound's solubility and stability, making it suitable for various biological assays.

Recent studies have highlighted the importance of isoquinoline derivatives in targeting specific biological pathways. For instance, researchers have explored the potential of this compound as a modulator of G-protein coupled receptors (GPCRs), which are implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions. The tert-butyl ester group has been shown to enhance membrane permeability, enabling more efficient delivery of the compound to its intended targets.

The synthesis of 2(1H)-Isoquinolinecarboxylic acid, 8-bromo-3,4-dihydro-6-methoxy-, 1,1-dimethylethyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoquinoline ring through cyclization reactions, followed by selective bromination and methylation to introduce the functional groups at specific positions. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields and purity levels.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes associated with inflammatory processes. For example, it has been shown to inhibit cyclooxygenase-2 (COX-2) with high selectivity over COX-1, making it a promising candidate for anti-inflammatory drug development. Furthermore, its ability to modulate nuclear receptor signaling pathways suggests potential applications in treating metabolic disorders such as diabetes and obesity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with remarkable accuracy. Molecular docking studies have revealed that the tert-butyl ester group plays a critical role in stabilizing interactions within the active site of target enzymes. These insights have guided further optimization efforts aimed at enhancing both potency and selectivity.

The pharmacokinetic profile of 2(1H)-Isoquinolinecarboxylic acid, 8-bromo-3,4-dihydro-6-methoxy-, 1,1-dimethylethyl ester has also been extensively studied. Preclinical data indicate moderate oral bioavailability due to its lipophilic nature and efficient absorption across biological membranes. However, its stability in vivo remains a critical factor for determining its suitability as an oral therapeutic agent.

In conclusion, CAS No. 2680810-54-0 represents a valuable addition to the portfolio of isoquinoline derivatives with diverse applications in drug discovery and development. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in preclinical studies. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing innovative treatments for various human diseases.